![molecular formula C18H21NO4 B2851116 N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}oxane-4-carboxamide CAS No. 2097872-69-8](/img/structure/B2851116.png)
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}oxane-4-carboxamide
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Overview
Description
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}oxane-4-carboxamide, also known as FPH-1, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications.
Scientific Research Applications
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}oxane-4-carboxamide has been studied for its potential therapeutic applications in various fields, including cancer research, immunology, and neuroscience. In cancer research, N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}oxane-4-carboxamide has been shown to inhibit the growth and metastasis of several types of cancer cells, including breast, lung, and prostate cancer cells. In immunology, N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}oxane-4-carboxamide has been shown to modulate the immune response by inhibiting the activation of T cells and reducing inflammation. In neuroscience, N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}oxane-4-carboxamide has been shown to protect neurons from oxidative stress and improve cognitive function.
Mechanism of Action
Mode of Action
Furan derivatives have been known to exhibit a wide range of biological activities, which suggests that this compound may interact with multiple targets .
Biochemical Pathways
Furan derivatives have been found to influence various biochemical pathways, but the exact pathways influenced by this specific compound require further investigation .
Result of Action
Given the diverse biological activities of furan derivatives, it is plausible that this compound could have multiple effects at the molecular and cellular levels .
Action Environment
Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s activity .
Advantages and Limitations for Lab Experiments
One advantage of using N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}oxane-4-carboxamide in lab experiments is its selectivity for 15-PGDH, which allows for specific modulation of prostaglandin levels without affecting other enzymes or pathways. However, one limitation of using N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}oxane-4-carboxamide is its relatively low potency, which may require higher concentrations or longer exposure times to achieve desired effects.
Future Directions
There are several potential future directions for research on N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}oxane-4-carboxamide, including:
1. Further studies on the specific prostaglandins and physiological effects modulated by N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}oxane-4-carboxamide.
2. Development of more potent analogs of N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}oxane-4-carboxamide for improved therapeutic efficacy.
3. Investigation of the potential synergistic effects of N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}oxane-4-carboxamide with other drugs or therapies.
4. Exploration of the potential use of N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}oxane-4-carboxamide in other fields, such as cardiovascular disease or metabolic disorders.
Conclusion
In conclusion, N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}oxane-4-carboxamide is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer research, immunology, and neuroscience. Its selective inhibition of 15-PGDH allows for specific modulation of prostaglandin levels, which can have various biochemical and physiological effects. While N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}oxane-4-carboxamide has some limitations, there are several potential future directions for research on this promising compound.
Synthesis Methods
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}oxane-4-carboxamide can be synthesized using a multi-step process that involves the reaction of furan-2-ylboronic acid with 4-bromoacetophenone, followed by reduction with sodium borohydride and subsequent reaction with oxalyl chloride and 2-aminoethanol. The final product is then purified using column chromatography.
properties
IUPAC Name |
N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]oxane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4/c20-16(12-19-18(21)15-7-10-22-11-8-15)13-3-5-14(6-4-13)17-2-1-9-23-17/h1-6,9,15-16,20H,7-8,10-12H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRMCRKZCWCBVCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C(=O)NCC(C2=CC=C(C=C2)C3=CC=CO3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}oxane-4-carboxamide |
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